Cas no 2097065-63-7 (1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole)
1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole
- ClC1=C(C(=C(C=C1)N1N=NC(=C1)C(F)(F)F)I)F
- 1-(4-Chloro-3-fluoro-2-iodophenyl)-4-(trifluoromethyl)-1H-1,2,3-triazole
- SCHEMBL18797529
- 1-(4-chloro-3-fluoro-2-iodophenyl)-4-(trifluoromethyl)-1,2,3-triazole
- CS-0309827
- DB-146567
- P20585
- MFCD31926126
- HYUYHWMOTBVGRX-UHFFFAOYSA-N
- SY322871
- AS-79883
- 2097065-63-7
- 1-(4-chloro-3-fluoro-2-iodophenyl)-4-(trifluoromethyl)triazole
- 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole
-
- MDL: MFCD31926126
- Inchi: 1S/C9H3ClF4IN3/c10-4-1-2-5(8(15)7(4)11)18-3-6(16-17-18)9(12,13)14/h1-3H
- InChI Key: HYUYHWMOTBVGRX-UHFFFAOYSA-N
- SMILES: IC1C(=C(C=CC=1N1C=C(C(F)(F)F)N=N1)Cl)F
Computed Properties
- Exact Mass: 390.89964g/mol
- Monoisotopic Mass: 390.89964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 30.7
1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM338108-250mg |
1-(4-chloro-3-fluoro-2-iodophenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 95%+ | 250mg |
$1194 | 2021-08-18 | |
| eNovation Chemicals LLC | D641847-100mg |
1-(4-chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 97% | 100mg |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | D641847-250MG |
1-(4-chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 97% | 250mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | D641847-500MG |
1-(4-chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 97% | 500mg |
$640 | 2024-07-21 | |
| eNovation Chemicals LLC | D641847-1G |
1-(4-chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 97% | 1g |
$960 | 2024-07-21 | |
| eNovation Chemicals LLC | D641847-5G |
1-(4-chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 97% | 5g |
$2890 | 2024-07-21 | |
| eNovation Chemicals LLC | D641847-10G |
1-(4-chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 97% | 10g |
$4815 | 2024-07-21 | |
| Chemenu | CM338108-500mg |
1-(4-chloro-3-fluoro-2-iodophenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 95%+ | 500mg |
$622 | 2023-03-05 | |
| Chemenu | CM338108-1g |
1-(4-chloro-3-fluoro-2-iodophenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 95%+ | 1g |
$931 | 2023-03-05 | |
| Chemenu | CM338108-5g |
1-(4-chloro-3-fluoro-2-iodophenyl)-4-(trifluoromethyl)triazole |
2097065-63-7 | 95%+ | 5g |
$2794 | 2023-03-05 |
1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole
Comprehensive Analysis of 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole (CAS No. 2097065-63-7)
The compound 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole (CAS No. 2097065-63-7) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and agrochemical development. This triazole derivative combines a halogen-substituted phenyl ring with a trifluoromethyltriazole moiety, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents or crop protection solutions.
One of the key reasons for the growing interest in 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole is its potential role in addressing drug-resistant infections, a major global health concern. The presence of multiple halogen atoms (chloro, fluoro, and iodo) in its structure enhances its ability to interact with biological targets, potentially leading to new antimicrobial compounds. Additionally, the trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound particularly valuable in medicinal chemistry.
From a synthetic chemistry perspective, CAS No. 2097065-63-7 represents an interesting case study in regioselective halogenation and click chemistry applications. The compound's structure suggests it could be synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for constructing 1,2,3-triazole scaffolds. This aligns with current trends in green chemistry, as researchers seek more efficient and environmentally friendly synthetic routes for complex molecules.
The agrochemical industry has shown particular interest in 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole due to the known efficacy of similar compounds as pesticide intermediates. The combination of halogen atoms and the triazole ring may offer unique modes of action against plant pathogens, potentially leading to new solutions for crop yield improvement and sustainable agriculture. This is especially relevant given current concerns about food security and the need for innovative approaches to pest management.
Analytical characterization of CAS No. 2097065-63-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, particularly given the complexity introduced by multiple halogen substituents. The compound's physicochemical properties, including its solubility profile and stability under various conditions, are important considerations for researchers working with this material.
In the context of drug discovery, 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole serves as a valuable building block for creating diverse compound libraries. The presence of reactive sites allows for further functionalization, enabling medicinal chemists to explore structure-activity relationships. This approach aligns with current high-throughput screening methodologies and the growing emphasis on fragment-based drug design in pharmaceutical research.
The commercial availability of CAS No. 2097065-63-7 through specialized chemical suppliers has facilitated its adoption in research laboratories worldwide. However, researchers should be aware of proper handling procedures and storage conditions to maintain the compound's integrity. Typical storage recommendations include protection from light and moisture, often under inert atmosphere conditions, to preserve the stability of the halogenated aromatic system.
Future research directions for 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole may include exploration of its potential in material science applications. The electron-withdrawing nature of its substituents could make it interesting for developing new organic electronic materials or coordination complexes with transition metals. Such applications would build upon current interests in functional materials for technological applications.
From a regulatory perspective, researchers working with CAS No. 2097065-63-7 should consult appropriate safety data sheets and comply with local regulations regarding chemical research. While not classified as hazardous under standard protocols, proper laboratory practices should always be followed when handling any chemical substance, particularly those containing multiple halogen atoms and heterocyclic systems.
The synthesis and application of 1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole represent an excellent example of how structural complexity can be harnessed for scientific advancement. As research continues, this compound may yield important insights into molecular design principles and contribute to solutions for some of today's most pressing challenges in healthcare and agriculture.
2097065-63-7 (1-(4-Chloro-3-fluoro-2-iodo-phenyl)-4-(trifluoromethyl)triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)